![molecular formula C18H16ClN3 B297149 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline](/img/structure/B297149.png)
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline
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Overview
Description
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline, also known as CPQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPQ is a heterocyclic compound that contains a pyrazoloquinazoline core structure. This compound has been synthesized using different methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in gene expression regulation. These inhibitory effects of this compound on CDKs and HDACs may contribute to its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of fungi by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. Additionally, this compound has been shown to induce the expression of heat shock proteins, which are involved in cellular stress response.
Advantages and Limitations for Lab Experiments
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has several advantages for lab experiments, including its high purity and stability. It can be easily synthesized using various methods, and it has shown promising results in various scientific research applications. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Another direction is the study of this compound in vivo to determine its efficacy and safety in animal models. Additionally, this compound could be studied for its potential use in other scientific research applications, such as the detection of metal ions or the inhibition of other enzymes and signaling pathways. Overall, this compound has shown significant potential in various scientific research applications, and further study of this compound could lead to the development of new treatments for cancer and fungal infections.
Synthesis Methods
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline can be synthesized using various methods, including the condensation of 3,4-dichloroaniline and ethyl acetoacetate, followed by cyclization using hydrazine hydrate. Another method involves the reaction of 4-chlorobenzaldehyde and ethyl acetoacetate, followed by the addition of hydrazine hydrate to form this compound. These methods have been optimized to obtain high yields of this compound with good purity.
Scientific Research Applications
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has shown significant potential in various scientific research applications. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. This compound has also been studied for its antifungal properties and has shown promising results in inhibiting the growth of fungi. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
Properties
Molecular Formula |
C18H16ClN3 |
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Molecular Weight |
309.8 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline |
InChI |
InChI=1S/C18H16ClN3/c1-11-4-3-5-15-16-10-12(2)21-22(16)18(20-17(11)15)13-6-8-14(19)9-7-13/h3-10,18,21H,1-2H3 |
InChI Key |
FJZPPRNQQJSLBD-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC=C(C=C4)Cl)C |
SMILES |
CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC=C(C=C4)Cl)C |
Canonical SMILES |
CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC=C(C=C4)Cl)C |
Origin of Product |
United States |
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